Cas no 924866-03-5 (2-(dimethyl-1,3-thiazol-2-yl)ethan-1-amine)

• Product name: 2-(dimethyl-1,3-thiazol-2-yl)ethan-1-amine
• CAS No: 924866-03-5
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• MDL: MFCD08687691
• CID: 998584
• PubChem ID: 9079481

2-(dimethyl-1,3-thiazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleethanamine, 4,5-dimethyl-
• 4,5-dimethyl-2-Thiazoleethanamine
• EN300-84716
• CS-0263013
• MFCD08687691
• 2-(4,5-Dimethyl-thiazol-2-yl)-ethylamine
• 2-Thiazoleethanamine,4,5-dimethyl-
• FT-0766222
• Z803066586
• 2-(4,5-Dimethylthiazol-2-yl)ethanamine
• 2-(4,5-dimethyl-1,3-thiazol-2-yl)ethanamine
• 2-(4,5-dimethyl-1,3-thiazol-2-yl)ethan-1-amine
• AKOS000558722
• 924866-03-5
• 2-(dimethyl-1,3-thiazol-2-yl)ethan-1-amine
• G29819
• DA-21947

• MDL： MFCD08687691
• Inchi： InChI=1S/C7H12N2S/c1-5-6(2)10-7(9-5)3-4-8/h3-4,8H2,1-2H3
• InChI Key： GFCRMFXEIQUDDE-UHFFFAOYSA-N
• SMILES： CC1=C(C)SC(=N1)CCN

Computed Properties

• Exact Mass: 156.072
• Monoisotopic Mass: 156.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 257.9±28.0 °C at 760 mmHg
• Flash Point: 109.8±24.0 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(dimethyl-1,3-thiazol-2-yl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)